Methyl 5-methoxy-1-methyl-1H-indolecarboxylate

• CAS RN: 67929-87-7
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: methyl 5-methoxy-1-methylindole-2-carboxylate
• InChI: InChI=1S/C12H13NO3/c1-13-10-5-4-9(15-2)6-8(10)7-11(13)12(14)16-3/h4-7H,1-3H3
• InChI Key: ATBRZWKEUADOQF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)OC)C=C1C(=O)OC

Description

Methyl 5-methoxy-1-methyl-1H-indolecarboxylate is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 ml of a 1N solution of potassium tert-butoxide in tetrahydrofuran is added dropwise to a solution, cooled to −20° C., of 0,1 mol of methyl 5-methoxy-1H-indolecarboxylate in tetrahydrofuran. The medium is stirred for 30 minutes at this temperature, followed by dropwise addition of a solution of 0.1 mol of methyl iodide in tetrahydrofuran. Once the addition is complete, the medium is warmed slowly to room temperature, stirred for 1 h at this temperature and filtered. The expected product is obtained after concentration of the solvent.